Cas no 926259-96-3 ((1R)-N-Methyl-1-2-(trifluoromethyl)phenylethylamine)

• Product Name: (1R)-N-Methyl-1-2-(trifluoromethyl)phenylethylamine
• CAS No: 926259-96-3
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• MDL: MFCD07779103
• CID: 3032123
• PubChem ID: 16771459
• Update Time: 2023-11-22

(1R)-N-Methyl-1-2-(trifluoromethyl)phenylethylamine Chemical and Physical Properties

Names and Identifiers

• (1R)-N-{1-[2-(trifluoromethyl)phenyl]ethyl}methylamine
• (R)-N-methyl-1-(2-(trifluoromethyl)phenyl)ethan-1-amine
• (R)-N-{1-[2-(Trifluoromethyl)phenyl]ethyl}methylamine
• 1212153-40-6
• (R)-N-Methyl-1-(2-(trifluoromethyl)phenyl)ethanamine
• (1R)-N-methyl-1-[2-(trifluoromethyl)phenyl]ethanamine
• METHYL[(1R)-1-[2-(TRIFLUOROMETHYL)PHENYL]ETHYL]AMINE
• CS-0363167
• 926259-96-3
• SCHEMBL12810174
• (1R)-N-Methyl-1-[2-(trifluoromethyl)phenyl]ethylamine
• MFCD07779103
• N12934
• (1R)-N-Methyl-1-2-(trifluoromethyl)phenylethylamine

• MDL： MFCD07779103
• Inchi： 1S/C10H12F3N/c1-7(14-2)8-5-3-4-6-9(8)10(11,12)13/h3-7,14H,1-2H3/t7-/m1/s1
• InChI Key： MSIIWASETQDPAJ-SSDOTTSWSA-N
• SMILES： FC(C1C=CC=CC=1[C@@H](C)NC)(F)F

Computed Properties

• Exact Mass: 203.092
• Monoisotopic Mass: 203.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 2.6